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Compound of Interest

Compound Name: 2-Hydroxyacetophenone

Cat. No.: B1195853

For laboratory professionals, including researchers, scientists, and drug development experts,
a comprehensive understanding of chemical safety and handling is paramount. This document
provides critical, immediate safety and logistical information for the proper handling of 2-
Hydroxyacetophenone, a key reagent in various synthetic processes. Adherence to these
guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxyacetophenone is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2] It is crucial to use appropriate personal
protective equipment to prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side
shields.[1][2][3]

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., PVC, butyl rubber, or
fluoroelastomer).[1][4] For
prolonged contact, a glove with
a higher protection class
(breakthrough time > 240

minutes) is recommended.[1]

To prevent skin contact, which

can lead to irritation.[1][2]

Body Protection

Along-sleeved laboratory coat
is required.[2][3] For situations
with a significant risk of
splashing, a chemical-resistant
apron should also be worn.[2]
In the event of a large spill or
fire, full-body protective

clothing may be necessary.[1]

[2]

To shield the skin from

accidental splashes or contact.

Respiratory Protection

Generally not required when
working in a well-ventilated
area, such as a chemical fume
hood.[2][5] In cases of
insufficient ventilation or the
potential for aerosol
generation, a NIOSH/MSHA-
approved respirator with a

Type A filter is recommended.

[1](2]

To avoid the inhalation of dust
or vapors that can cause

respiratory irritation.[1][2]

Quantitative Safety Data

The following table summarizes key quantitative safety and toxicity data for 2-

Hydroxyacetophenone.
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Data Point Value Reference
LD50 (Oral, rat) 2700 mg/kg [6]
LD50 (Intraperitoneal, mouse) 100 mg/kg [1]
LD50 (Dermal, rabbit) > 2000 mg/kg [6]
Flash Point > 112 °C (> 233.60 °F) [7]
Autoignition Temperature 450 °C (842.00 °F) [7]
Melting Point 3-6°C [8]

Operational Plan for Safe Handling

A systematic approach is crucial to minimize exposure and prevent accidents when handling 2-
Hydroxyacetophenone.
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Figure 1. Safe Handling Workflow for 2-Hydroxyacetophenone
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Figure 2: Hazard and Protection Logical Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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